1-(1-([1,2,4]Triazolo[4,3-b]pyridazin-6-yl)pyrrolidin-3-yl)-3-(4-methoxyphenethyl)urea
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Description
The 1,2,4-triazolo[1,5-a]pyrimidine (TP) heterocycle, despite its relatively simple structure, has proved to be remarkably versatile as evidenced by its use in many different applications reported over the years in different areas of drug design .
Molecular Structure Analysis
The ring system of TPs is isoelectronic with that of purines .Chemical Reactions Analysis
The metal-chelating properties of the TP ring have also been exploited to generate candidate treatments for cancer and parasitic diseases .Scientific Research Applications
Metabolism and Disposition Studies
Compounds structurally related to "1-(1-([1,2,4]Triazolo[4,3-b]pyridazin-6-yl)pyrrolidin-3-yl)-3-(4-methoxyphenethyl)urea" have been investigated for their metabolism and disposition in humans. For instance, studies on BMS-690514, an oral selective inhibitor of human epidermal growth factor receptors and vascular endothelial growth factor receptors, have been conducted to understand its metabolic pathways, absorption, and excretion in humans (L. Christopher et al., 2010). These studies are crucial for the development of new drugs, as they provide essential information on the drug's behavior in the body, potential for metabolite formation, and routes of elimination.
Therapeutic Applications
Research on compounds with triazolopyridazine and urea structures has also explored their therapeutic potential. The metabolism and therapeutic effects of various drugs, such as allopurinol for the treatment of gout and disorders of uric acid metabolism, have been widely studied. Allopurinol, for example, is a potent xanthine oxidase inhibitor that decreases uric acid formation, demonstrating the therapeutic applications of compounds targeting metabolic pathways (M. A. Ogryzlo et al., 1966).
Diagnostic and Biomarker Studies
Compounds related to the one may also be used in studies focusing on diagnostic markers or as part of a biomarker discovery process. For instance, the evaluation of urinary hydroxypyridinium crosslink measurements can serve as markers in metabolic bone diseases, highlighting the potential use of chemical compounds in diagnosing and monitoring disease progression (S. Robins et al., 1991).
Properties
IUPAC Name |
1-[2-(4-methoxyphenyl)ethyl]-3-[1-([1,2,4]triazolo[4,3-b]pyridazin-6-yl)pyrrolidin-3-yl]urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H23N7O2/c1-28-16-4-2-14(3-5-16)8-10-20-19(27)22-15-9-11-25(12-15)18-7-6-17-23-21-13-26(17)24-18/h2-7,13,15H,8-12H2,1H3,(H2,20,22,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JOTDLSUGZQESJI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)CCNC(=O)NC2CCN(C2)C3=NN4C=NN=C4C=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H23N7O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
381.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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